KRN7000 analog 8

• Molecular Formula: C50H97N3O8
• Molecular Weight: 868.3 g/mol
• InChI: InChI=1S/C50H97N3O8/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-25-26-27-29-31-33-35-37-42-39-53(52-51-42)43(41-60-50-49(59)48(58)47(57)45(40-54)61-50)46(56)44(55)38-36-34-32-30-28-16-14-12-10-8-6-4-2/h39,43-50,54-59H,3-38,40-41H2,1-2H3/t43-,44+,45+,46-,47-,48-,49+,50+/m0/s1
• InChIKey: YLAIBGQPPXWHSD-KZIANGIBSA-N

KRN7000 analog 8: A Th2-Biased α-Galactosylceramide for iNKT Cell Research Procurement

KRN7000 analog 8 (compound 8, CAS 2300074-31-9) is a synthetic derivative of α-galactosylceramide (α-GalCer, KRN7000), a well-established glycolipid ligand for CD1d-restricted invariant natural killer T (iNKT) cells . The compound retains the α-O-glycosidic linkage and ceramide backbone characteristic of the parent molecule but incorporates specific structural modifications that alter its cytokine induction profile [1]. While KRN7000 elicits a mixed T helper 1 (Th1) and Th2 cytokine response, KRN7000 analog 8 is reported to bias the immune response toward a Th2 phenotype, characterized by altered production of key immunomodulatory cytokines [1].

Workflow iNKT cell activation assays

Profile Th2-biased cytokine polarization

Selection Distinct from mixed Th1/Th2 α-GalCer analogs

• [1] KRN7000 analog 8. MedChemExpress Product Page. CAS: 2300074-31-9. View Source

Why KRN7000 analog 8 Cannot Be Simply Substituted with Parent KRN7000 or Other α-GalCer Analogs

Simple substitution of KRN7000 analog 8 with the parent compound KRN7000 (α-GalCer) or other α-GalCer analogs is not scientifically valid due to distinct functional divergence in cytokine polarization. KRN7000 (α-GalCer) elicits a mixed Th1/Th2 response, which can be a drawback for applications requiring a pure or biased immune profile, such as Th2-driven immunosuppression or autoimmunity models [1]. In contrast, KRN7000 analog 8 demonstrates a qualitatively different cytokine induction pattern, with reports indicating a strong stimulatory effect on IL-2 production, lower levels of the Th1 cytokine IFN-γ, and higher levels of the Th2 cytokine IL-4 compared to KRN7000 [2]. This differential polarization has direct implications for downstream biological outcomes and experimental reproducibility, making analog 8 a distinct chemical tool rather than an interchangeable alternative.

Target

Substitute

Risk

KRN7000 analog 8 (Th2-biased profile)

KRN7000 (α-GalCer, mixed Th1/Th2)

Cytokine polarization context may differ significantly

Analog 8 IL-2/IL-4/IFN-γ pattern

Parent compound balanced cytokine pattern

Downstream immune cell function may shift; endpoint interpretation may require analog-specific validation

• [1] Zhang Y, et al. α-GalCer and iNKT Cell-Based Cancer Immunotherapy. Frontiers in Immunology. 2019. Cited by 109. View Source
• [2] KRN7000 analog 8. MedChemExpress Product Page. CAS: 2300074-31-9. View Source

KRN7000 analog 8: Comparative Cytokine Polarization Data for Informed Procurement

KRN7000 analog 8 Induces Higher IL-4 and Lower IFN-γ Relative to KRN7000 (α-GalCer)

KRN7000 analog 8 demonstrates a Th2-biased cytokine profile distinct from the parent compound KRN7000 (α-GalCer). In comparative studies, analog 8 induced higher levels of the Th2 cytokine IL-4 and lower levels of the Th1 cytokine IFN-γ compared to KRN7000, while showing a good stimulatory effect on IL-2 production [1].

Cytokine polarization

Source review

Higher IL-4, lower IFN-γ vs KRN7000

Supports Th2-biased iNKT cell activation context

Supplier characterization; independent verification recommended

Evidence Dimension	Cytokine polarization profile (relative to KRN7000)
Target Compound Data	Higher IL-4 production, lower IFN-γ production
Comparator Or Baseline	KRN7000 (α-GalCer)
Quantified Difference	Qualitative: less IFN-γ, more IL-4
Conditions	In vitro cellular assays

Why This Matters

This altered cytokine polarization profile makes KRN7000 analog 8 a distinct tool for studying Th2-driven immune responses or for applications where minimizing Th1-associated inflammation is desired.

• [1] KRN7000 analog 8. MedChemExpress Product Page. CAS: 2300074-31-9. View Source

KRN7000 analog 8 Demonstrates Strong Stimulatory Effect on IL-2 Production

Vendor characterization indicates that KRN7000 analog 8 exhibits a strong stimulatory effect on IL-2 production . This is a key functional differentiation from the parent compound KRN7000, which also stimulates IL-2 but with a distinct Th1/Th2 profile.

IL-2 stimulation

Data to verify

Reported strong IL-2 production

May support iNKT cell proliferation endpoint context

Vendor-reported attribute; cross-study validation needed

Evidence Dimension	IL-2 production
Target Compound Data	Strong stimulatory effect on IL-2 production
Comparator Or Baseline	KRN7000 (α-GalCer)
Quantified Difference	Qualitative: good stimulatory effect on IL-2 production
Conditions	In vitro cellular assays

Why This Matters

IL-2 is a critical cytokine for T cell proliferation and immune modulation. The distinct IL-2 induction profile of analog 8 may influence downstream immune cell expansion and effector functions.

Th2 Cytokine Bias of KRN7000 analog 8 Suggests Potential for Immunosuppressive Applications

The Th2-biased cytokine profile of KRN7000 analog 8 (higher IL-4, lower IFN-γ) aligns with a class-level inference that Th2-skewed α-GalCer analogs may exhibit immunosuppressive effects [1]. This is in contrast to Th1-biased analogs, which are associated with antitumor and antimicrobial immunity.

Th2 bias implication

Class-level

Th2 profile aligns with immunosuppressive effect class

Supports autoimmune model research context

Class-level inference; context-dependent

Evidence Dimension	Immunological bias and potential application
Target Compound Data	Th2-biased (higher IL-4, lower IFN-γ)
Comparator Or Baseline	Th1-biased α-GalCer analogs (e.g., KRN7000 analog 1)
Quantified Difference	Th2 vs. Th1 polarization
Conditions	In vitro and in vivo immune response models

Why This Matters

For procurement decisions in autoimmune or immunosuppression research, a Th2-biased compound like KRN7000 analog 8 may be more appropriate than Th1-biased alternatives, which could exacerbate inflammatory conditions.

• [1] Japanese Patent JP6233890. Water oxidization KRN7000 analog and its use - RIKEN. Abstract: The present invention aims to provide a novel KRN7000 analog biased to the Th2 type, which is expected to show an immunosuppressive effect. View Source

KRN7000 analog 8: Recommended Research and Procurement Scenarios Based on Cytokine Profile

Th2-Driven Immunosuppression and Autoimmune Disease Modeling

KRN7000 analog 8's Th2-biased cytokine profile (higher IL-4, lower IFN-γ) makes it a candidate for studies where iNKT cell activation is intended to skew toward an immunosuppressive or regulatory response. This includes research into autoimmune diseases like experimental autoimmune encephalomyelitis (EAE), where Th2-biased α-GalCer analogs have shown efficacy [1]. Procurement should consider analog 8 for assays requiring a Th2-dominant immune environment.

Investigating Differential iNKT Cell Activation and Cytokine Signaling

The distinct cytokine pattern of KRN7000 analog 8—strong IL-2 stimulation with reduced IFN-γ and enhanced IL-4—provides a specific tool for dissecting the molecular mechanisms underlying iNKT cell polarization. Researchers can use analog 8 in comparative studies against KRN7000 (mixed Th1/Th2) or Th1-biased analogs (e.g., KRN7000 analog 1) to investigate TCR signaling strength, CD1d binding kinetics, and downstream gene expression [1].

Vaccine Adjuvant Development Requiring Th2 Humoral Immunity

In vaccine research where a Th2-polarized humoral immune response is desired (e.g., for certain antibody-mediated protection), KRN7000 analog 8 may serve as a lead compound or adjuvant candidate. Its ability to enhance IL-4 production while limiting IFN-γ could favor B cell activation and antibody class switching, a property relevant for vaccines targeting extracellular pathogens or where avoiding excessive Th1 inflammation is critical.

Comparative Pharmacological Studies of α-GalCer Analog Series

For laboratories maintaining libraries of α-GalCer analogs for structure-activity relationship (SAR) studies, KRN7000 analog 8 represents a distinct data point in the Th2-skewed spectrum. Its inclusion in screening panels allows researchers to correlate specific structural modifications with functional immune outcomes, facilitating the rational design of next-generation iNKT cell modulators.

Application

Selection Property

Validation Focus

iNKT-mediated immunosuppression models (e.g., EAE)

Th2-biased cytokine polarization

IL-4/IFN-γ ratio and disease-score endpoints

iNKT cell polarization and signaling studies

Distinct IL-2/IL-4/IFN-γ pattern

Cytokine profiling and TCR signaling assays

Th2-polarized vaccine adjuvant research

IL-4 enhancement, limited IFN-γ

Humoral immune response and antibody class switching

α-GalCer SAR and screening panels

Th2-skewed reference compound

Structure-activity correlation for iNKT cell polarization

• [1] Synthesis and biological activity of hydroxylated analogues of KRN7000 (α-galactosylceramide). Shiozaki M, et al. Bioorg Med Chem. 2013. DOI: 10.1016/j.bmc.2013.02.012. View Source